Cas no 2307-13-3 (dodecanethioic acid, S-heptyl ester)

• Product Name: dodecanethioic acid, S-heptyl ester
• CAS No: 2307-13-3
• MF: C₁₉H₃₈OS
• MW: 314.569425106049
• CID: 1413133
• PubChem ID: 129658552
• Update Time: 2025-04-20

dodecanethioic acid, S-heptyl ester Chemical and Physical Properties

Names and Identifiers

• dodecanethioic acid, S-heptyl ester
• S-Heptyl dodecanethioate
• LogP
• thio-dodecanoic acid S-heptyl ester
• DTXSID701030875
• 2307-13-3

• Inchi： 1S/C19H38OS/c1-3-5-7-9-10-11-12-13-15-17-19(20)21-18-16-14-8-6-4-2/h3-18H2,1-2H3
• InChI Key： LSZFTMLCWDMCQP-UHFFFAOYSA-N
• SMILES： S(C(CCCCCCCCCCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 314.26454
• Monoisotopic Mass: 314.26433700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 396.775°C at 760 mmHg
• Flash Point: 155.958°C
• Refractive Index: 1.467
• PSA: 17.07